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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B1666885 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment is paramount. This guide provides essential safety and logistical

information for handling DL-Threonine, a common amino acid used in various research

applications. While DL-Threonine is not classified as a hazardous substance, adhering to

proper handling and disposal protocols is a critical component of responsible laboratory

practice.[1][2][3]

Personal Protective Equipment (PPE)
When handling DL-Threonine, especially in powdered form, the following personal protective

equipment is recommended to minimize exposure and prevent contamination.
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PPE Category Recommended Equipment Standard

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles

OSHA 29 CFR 1910.133 or

European Standard EN166[4]

[5]

Skin Protection

Nitrile rubber gloves and a lab

coat or other protective

clothing to prevent skin contact

EN 374

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely, a particulate filter

respirator (e.g., P1) may be

necessary.

EN 143

Operational Plan: From Receipt to Disposal
A systematic approach to handling DL-Threonine ensures safety and maintains the integrity of

the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product information on the label matches the order details.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents. The recommended storage temperature is typically between 15–25

°C.

Keep the container tightly closed to prevent moisture absorption.

2. Handling and Use:

Practice good laboratory hygiene. Avoid eating, drinking, or smoking in areas where

chemicals are handled.
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Minimize dust generation when handling the powdered form.

Wash hands thoroughly with soap and water after handling the substance.

In case of accidental contact:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

Skin: Wash off with soap and plenty of water.

Inhalation: Move the person to fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you

feel unwell.

3. Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste and consult local, regional, and national regulations for proper disposal.

Dispose of unused DL-Threonine and its container in accordance with approved waste

disposal practices. Do not mix with other waste.

Contaminated packaging should be disposed of as unused product.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of DL-
Threonine in a laboratory setting.
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Workflow for Safe Handling of DL-Threonine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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